Cas no 850915-15-0 (2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one structure
850915-15-0 structure
Product Name:2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
CAS No:850915-15-0
MF:C24H24N4O2S2
MW:464.602962493896
CID:6305424
PubChem ID:2155105
Update Time:2025-07-09

2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
    • MLS000101274
    • 2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
    • F0579-0007
    • 2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
    • CHEMBL1363639
    • 2-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
    • AKOS024584715
    • SMR000017568
    • MLS000686009
    • HMS2243L12
    • 850915-15-0
    • EU-0055743
    • Inchi: 1S/C24H24N4O2S2/c29-21(27-14-12-26(13-15-27)18-7-3-1-4-8-18)17-32-24-25-20-11-16-31-22(20)23(30)28(24)19-9-5-2-6-10-19/h1-10H,11-17H2
    • InChI Key: HYEHIHFSWYPZQZ-UHFFFAOYSA-N
    • SMILES: S(C1=NC2=C(C(N1C1C=CC=CC=1)=O)SCC2)CC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 464.13406837g/mol
  • Monoisotopic Mass: 464.13406837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 779
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 107Ų

2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Pricemore >>

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Additional information on 2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Research Briefing on 2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one (CAS: 850915-15-0)

The compound 2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one (CAS: 850915-15-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase enzymes, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The presence of the thienopyrimidinone core, coupled with the phenylpiperazine moiety, is believed to contribute to its high binding affinity and selectivity towards target proteins. Structural-activity relationship (SAR) studies have further elucidated the importance of the sulfanyl linker in modulating the compound's pharmacokinetic properties.

In vitro and in vivo evaluations have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models of disease. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 850915-15-0 effectively inhibited tumor growth in xenograft models by targeting the PI3K/AKT/mTOR signaling pathway. These findings underscore the compound's potential as a lead candidate for further drug development.

Despite these encouraging results, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Current research efforts are focused on derivatization strategies to improve its metabolic stability and tissue distribution. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one represents a promising scaffold for the development of novel therapeutics. Continued research into its mechanism of action and optimization of its chemical properties will be critical for realizing its full potential in addressing unmet medical needs.

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